![molecular formula C21H27N3O5 B2462249 (4-((2,6-Dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)(3,4,5-trimethoxyphenyl)methanone CAS No. 2034633-12-8](/img/structure/B2462249.png)
(4-((2,6-Dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)(3,4,5-trimethoxyphenyl)methanone
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Description
(4-((2,6-Dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)(3,4,5-trimethoxyphenyl)methanone is a useful research compound. Its molecular formula is C21H27N3O5 and its molecular weight is 401.463. The purity is usually 95%.
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Scientific Research Applications
- Pyrimidines, including Compound 3, exhibit antibacterial properties . Researchers have explored their potential as novel antibacterial agents against Gram-positive (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative bacteria (e.g., Escherichia coli, Pseudomonas aeruginosa). Compound 3 could be a valuable candidate for combating bacterial infections.
- In addition to antibacterial effects, pyrimidine derivatives have antifungal properties . Compound 3 might be evaluated against yeasts such as Candida albicans and Saccharomyces cerevisiae. Understanding its antifungal potential could contribute to drug development.
- Pyrimidine analogs have shown promise as antiviral agents . Researchers could investigate Compound 3’s efficacy against specific viruses. Its structure warrants attention, especially when targeting viral infections.
- The synthesis of pyrimidine derivatives is crucial in medicinal chemistry . Compound 3’s unique structure, obtained via microwave irradiation, opens avenues for designing novel drugs. Researchers can explore modifications to enhance its pharmacological properties.
- Pyrimidines play essential roles in biological molecules like DNA and RNA . Compound 3’s heterocyclic pyrimidine nucleus makes it relevant in understanding these vital biomolecules. Investigating its interactions within nucleic acids could yield valuable insights.
- α-Amino acids, including l-arginine, serve as versatile building blocks for heterocyclic systems . Compound 3’s synthesis involves l-arginine derivatives. Researchers can explore its chiral properties and potential applications in asymmetric synthesis.
Antibacterial Activity
Antifungal Activity
Antiviral Research
Medicinal Chemistry
Heterocyclic Systems
Enantiomeric Building Blocks
properties
IUPAC Name |
[4-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl]-(3,4,5-trimethoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O5/c1-13-10-19(23-14(2)22-13)29-16-6-8-24(9-7-16)21(25)15-11-17(26-3)20(28-5)18(12-15)27-4/h10-12,16H,6-9H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMKOSDJMBNKOPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)C)OC2CCN(CC2)C(=O)C3=CC(=C(C(=C3)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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